molecular formula C9H12N2O3 B8462096 1,1-Dimethylethyl 3-formyl-1H-pyrazole-5-carboxylate

1,1-Dimethylethyl 3-formyl-1H-pyrazole-5-carboxylate

Cat. No. B8462096
M. Wt: 196.20 g/mol
InChI Key: DVBJWZRNBWIPCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1-Dimethylethyl 3-formyl-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,1-Dimethylethyl 3-formyl-1H-pyrazole-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,1-Dimethylethyl 3-formyl-1H-pyrazole-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1,1-Dimethylethyl 3-formyl-1H-pyrazole-5-carboxylate

Molecular Formula

C9H12N2O3

Molecular Weight

196.20 g/mol

IUPAC Name

tert-butyl 5-formyl-1H-pyrazole-3-carboxylate

InChI

InChI=1S/C9H12N2O3/c1-9(2,3)14-8(13)7-4-6(5-12)10-11-7/h4-5H,1-3H3,(H,10,11)

InChI Key

DVBJWZRNBWIPCH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)C1=NNC(=C1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1,1-dimethylethyl 5-[bis(methyloxy)methyl]-1H-pyrazole-3-carboxylate (18.6 g) in acetone (100 ml) was added 1M potassium bisulphate solution (200 ml) and the resultant suspension stirred at RT overnight. The mixture was diluted with water (200 ml), stirred for 10 min, filtered and the resultant solid washed sequentially with water, isopropanol and hexane and dried under high vacuum to give the title compound (11.2 g) as a solid.
Name
1,1-dimethylethyl 5-[bis(methyloxy)methyl]-1H-pyrazole-3-carboxylate
Quantity
18.6 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant suspension
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Three

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